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Compound of Interest

Compound Name:
2-hydroxy(1,3-13C2)propane-

1,2,3-tricarboxylic acid

Cat. No.: B053231 Get Quote

Technical Support Center: 1,3-¹³C₂ Citric Acid
This guide provides researchers, scientists, and drug development professionals with essential

information regarding the stability and storage of 1,3-¹³C₂ citric acid. Adherence to these

guidelines is critical for ensuring the isotopic and chemical integrity of the compound for

accurate experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid 1,3-¹³C₂ citric acid?

For optimal stability, solid 1,3-¹³C₂ citric acid should be stored in a tightly closed container in a

cool, dry, and well-ventilated area.[1][2][3][4] It is crucial to protect the compound from light and

moisture.[5][6][7] Stability tests have shown that citric acid is chemically stable for at least three

to five years when stored under these proper conditions.[2][8]

Q2: How should I store solutions of 1,3-¹³C₂ citric acid?

Aqueous solutions of citric acid should be prepared using aseptic techniques to prevent

microbial contamination. For short-term use, solutions can be kept at room temperature. For

longer-term storage, it is recommended to store the solution in a sterile, tightly sealed container

at 4°C.[9] One study demonstrated that a pH 1 citric acid solution remained stable for up to five

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b053231?utm_src=pdf-interest
https://www.di-corp.com/wp-content/uploads/2023/02/citric-acid-en.pdf
https://www.yuyinchem.com/Storage-Guidelines-for-Citric-Acid-and-Citrates-id40007287.html
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Citric_Acid_(Granular).pdf
https://www.sigmaaldrich.com/US/en/sds/sial/251275
https://isotope.com/citric-acid-13c6-clm-9021
https://isotope.com/citric-acid-1-5-6-carboxyl-13c3-clm-9876-group
https://isotope.com/citric-acid-1-5-6-carboxyl-13c3-clm-9876-01
https://www.yuyinchem.com/Storage-Guidelines-for-Citric-Acid-and-Citrates-id40007287.html
https://www.megliosfuso.it/wp-content/uploads/2021/01/st-acido-citrico-anidro.pdf
https://www.researchgate.net/publication/264987339_An_Investigation_into_the_Stability_and_Sterility_of_Citric_Acid_Solutions_Used_for_Cough_Reflex_Testing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


months, showing no degradation from exposure to light or air.[10] Another study confirmed that

solutions stored at 4°C are stable for at least 28 days.[9]

Q3: What is the expected shelf-life of 1,3-¹³C₂ citric acid?

When stored in its original unopened packaging under recommended conditions, solid citric

acid has a shelf-life of at least 36 months.[2][8] The stability of the ¹³C isotopic label is not a

concern, as it does not decay. The shelf-life is determined by the chemical stability of the citric

acid molecule itself.

Q4: Is 1,3-¹³C₂ citric acid sensitive to moisture or high temperatures?

Yes. Moisture can lead to caking of the powder, especially at relative humidity above 70%.[2][8]

High temperatures (above 40°C) should be avoided to prevent caking and potential thermal

degradation.[2][8] Thermal degradation pathways include dehydration to form aconitic acid and

decarboxylation to produce itaconic or citraconic acid.[11][12]

Q5: What are the main chemical incompatibilities of 1,3-¹³C₂ citric acid?

Citric acid should not be stored with or exposed to strong oxidizing agents, strong acids, or

strong bases, as these can cause decomposition.[1][13] Additionally, aqueous solutions of citric

acid can react with certain metals (e.g., iron, zinc, aluminum) to generate hydrogen gas, which

may create an explosive mixture.[1]
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Observed Problem Potential Cause Recommended Solution

Caking or clumping of the solid

powder.
Exposure to humidity.

Store the product in a

desiccator. Ensure the

container lid is tightly sealed

immediately after use. Avoid

storing in high-humidity

environments.[2][8]

Inconsistent experimental

results or unexpected peaks in

analytical data (e.g., MS,

NMR).

Chemical degradation of the

compound.

Review the storage history of

the compound. If improper

storage is suspected, perform

a purity analysis. It is

recommended to use a freshly

opened lot or prepare new

stock solutions from solid

material.

Visible microbial growth or

cloudiness in an aqueous

stock solution.

Microbial contamination.

Discard the contaminated

solution immediately. When

preparing new solutions, use

sterile water or buffers and

employ aseptic handling

techniques. Prepare single-use

aliquots to minimize the risk of

contaminating the entire stock.

[9] While citric acid inhibits

some bacteria, certain fungi

like C. albicans can survive in

the solution.[9]

Data Presentation: Storage and Stability Parameters
The following table summarizes the key storage and stability data for citric acid.
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Parameter Solid 1,3-¹³C₂ Citric Acid
Aqueous Solution of 1,3-
¹³C₂ Citric Acid

Temperature

Room Temperature; ideal

range 10–30°C.[2][8] Avoid

>40°C.[2][8]

4°C for storage periods up to

28 days.[9]

Relative Humidity

< 50% RH is ideal.[2] Avoid

>70% RH to prevent caking.[2]

[8]

N/A

Light Exposure
Store in a dark place or in an

opaque container.[5][6]

Protect from light, especially

during long-term storage.[10]

Container Type
Tightly sealed, original

packaging.[1][2][3][4]

Sterile, tightly sealed container

(e.g., sterile polypropylene

tube or glass vial).

Chemical Stability
Stable for at least 36 months

under optimal conditions.[2][8]

Stable for at least 28 days at

4°C.[9] A pH 1 solution can be

stable for 5 months.[10]

Experimental Protocols
Protocol: General Workflow for Assessing the Stability of a 1,3-¹³C₂

Citric Acid Solution
This protocol outlines a general method for researchers who need to validate the stability of

their prepared solutions under specific experimental conditions.

Preparation of Stock Solution:

Accurately weigh the required amount of solid 1,3-¹³C₂ citric acid in a controlled

environment to minimize dust inhalation.[13][14]

Dissolve the solid in the desired solvent (e.g., ultrapure water, buffer) to a known

concentration.

Perform this under sterile conditions if the solution is for cell culture or other biological

applications.
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Initial Analysis (Time Zero):

Immediately after preparation, take an aliquot of the solution for analysis.

Use a stability-indicating analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection, to determine the

initial purity and concentration.

Record the chromatogram and/or spectrum as the baseline reference.

Storage under Experimental Conditions:

Store the remaining stock solution under the conditions you intend to test (e.g., 4°C

protected from light, room temperature on the benchtop, etc.).

Store aliquots in separate, tightly sealed vials to avoid repeated freeze-thaw cycles or

contamination of the bulk solution.

Time-Point Analysis:

At predetermined intervals (e.g., 24 hours, 7 days, 14 days, 28 days), remove an aliquot

for analysis.

Analyze the sample using the same analytical method as the initial analysis.

Data Evaluation:

Compare the results from each time point to the initial (Time Zero) data.

Look for any significant decrease (>5%) in the peak area of the 1,3-¹³C₂ citric acid.

Examine the data for the appearance of new peaks, which may indicate degradation

products.

The solution is considered stable under the tested conditions if its concentration remains

within an acceptable range (e.g., 95-105% of the initial concentration) and no significant

degradation products are observed.
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Caption: Key factors influencing the stability of 1,3-¹³C₂ citric acid.
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Caption: Recommended workflow for handling and preparing solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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